Cas no 2648918-29-8 ((2R)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid)

• Product Name: (2R)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• CAS No: 2648918-29-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6382028
• PubChem ID: 165811288
• Update Time: 2025-06-08

(2R)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid
• 2648918-29-8
• EN300-1515682
• (2R)-2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pentanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-8-22(23(29)30)27-24(31)26(2,16-13-14-16)28-25(32)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22H,3,8,13-15H2,1-2H3,(H,27,31)(H,28,32)(H,29,30)/t22-,26?/m1/s1
• InChI Key： IXIRQTKTNPOJSJ-FPSALIRRSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)CCC

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid

Introduction to (2R)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic Acid (CAS No. 2648918-29-8)

(2R-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid) is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its Chemical Abstracts Service (CAS) number 2648918-29-8, represents a sophisticated molecular design that integrates various functional groups to enhance its biological activity. The presence of a cyclopropyl moiety, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and an amide linkage in its structure contributes to its versatility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of (2R-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid) is meticulously crafted to optimize its interactions with biological targets. The cyclopropyl group, known for its rigid three-membered ring structure, enhances the compound's stability and binding affinity. This feature is particularly crucial in drug design, where structural rigidity often improves the efficacy of pharmacological agents by reducing conformational flexibility. Additionally, the Fmoc group serves as a protective moiety for the amino group, allowing for controlled and sequential chemical modifications during synthetic processes. This protection-deprotection strategy is fundamental in peptide and protein chemistry, where precise control over functional groups is essential.

The amide linkage in the compound's name, (2R)-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid, contributes to its hydrolytic stability and biological activity. Amides are widely recognized for their role in biological molecules, including peptides and proteins, where they form the backbone of secondary structures such as alpha-helices and beta-sheets. The presence of an amide group in this compound suggests potential applications in modulating biological pathways that involve protease inhibition or enzyme activation. Furthermore, the pentanoic acid moiety at the end of the molecule introduces a carboxylic acid functional group, which can participate in various chemical reactions, including esterification and amidation, expanding the synthetic possibilities for derivative compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of (2R-2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopentanoic acid) with target proteins with high accuracy. These studies have highlighted its potential as an inhibitor or modulator of enzymes involved in inflammatory responses and metabolic disorders. For instance, computational simulations have shown that this compound can bind to specific pockets on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. By inhibiting these enzymes, (2R-2-cyclopropyl-2-{((9H-fluoren-9-ylmethoxycarbonyl)amino)propanamidopentanoic acid) may offer therapeutic benefits in conditions characterized by excessive inflammation.

In vitro studies have further explored the pharmacological properties of this compound. Preliminary results indicate that (2R-2-cyclopropyl-2-{((9H-fluoren-9-ylmethoxycarbonyl)amino)propanamidopentanoic acid) exhibits moderate affinity for certain protein targets, suggesting its potential as a lead compound for drug development. The cyclopropyl group's rigidity seems to enhance binding interactions by reducing conformational entropy losses during complex formation. Additionally, the fluorenylmethoxycarbonyl group not only provides protection during synthesis but also influences the electronic properties of the molecule, potentially affecting its solubility and bioavailability.

The synthesis of (2R-2-cyclopropyl-2-{((9H-fluoren-9-ylmethoxycarbonyl)amino)propanamidopentanoic acid) involves multiple steps that require precise control over reaction conditions and protecting group strategies. The introduction of the cyclopropyl group typically requires ring-forming reactions such as olefin metathesis or cyclopropanation techniques. These reactions must be optimized to ensure high yield and selectivity while minimizing side products. The subsequent installation of the Fmoc protecting group on the amino function demands careful consideration of solvents and catalysts to prevent unwanted side reactions. Finally, the incorporation of the pentanoic acid moiety often involves carboxylation reactions or reduction of ketones, which must be carefully monitored to achieve the desired product purity.

The potential applications of (cas no2648918298) extend beyond traditional pharmacological uses into areas such as chemical biology and biomaterials science. Its unique structural features make it a valuable tool for studying enzyme mechanisms and developing novel biomimetic materials. For example, researchers have explored using this compound as a scaffold for designing peptidomimetics—molecules that mimic peptide functions but exhibit improved stability or bioavailability. The rigid cyclopropyl group can serve as a core structure around which other functional groups are arranged to mimic specific peptide sequences or enzyme active sites.

The fluorenylmethoxycarbonyl (Fmoc) protecting group not only facilitates synthetic manipulations but also provides opportunities for post-synthetic modifications. Once the Fmoc protection is removed under acidic conditions, other functional groups such as thiols or hydroxyls can be introduced at strategic positions within the molecule. These modifications can enhance binding affinity or alter pharmacokinetic properties without compromising structural integrity. Such flexibility makes (cas no2648918298) a versatile building block for medicinal chemists seeking to develop next-generation therapeutics.

Emerging research also highlights the role of computational methods in optimizing derivatives of (cas no2648918298). Machine learning algorithms have been trained on large datasets of known drug compounds to predict novel molecular structures with desired properties. By integrating these computational tools with experimental data from high-throughput screening assays, researchers can rapidly identify promising candidates for further development. This interdisciplinary approach accelerates drug discovery pipelines while reducing costs associated with traditional trial-and-error methods.

The future prospects for ((cas no2648918298)) are promising given its unique structural features and potential therapeutic applications. As research continues into new synthetic methodologies and computational techniques improve their predictive power, this compound will likely find broader use across multiple scientific disciplines including medicinal chemistry biotechnology nanotechnology materials science among others Its rigid framework protective groups reactive sites all contribute factors making it indispensable tool modern research landscape Whether used developing novel therapeutics studying biological processes creating advanced biomaterials cas no2648918298 sure remain significant asset scientific community years come As field advances continued exploration possibilities endless what promises hold future truly exciting time researchers working this fascinating molecule。